Cas no 1780127-47-0 (2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine)

2-(3-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine is a fluorinated aromatic amine derivative characterized by its unique structural features, including a chloro-methoxy substituted phenyl ring and a geminal difluoroethylamine moiety. The presence of fluorine atoms enhances metabolic stability and lipophilicity, making it a valuable intermediate in pharmaceutical and agrochemical research. The chloro and methoxy substituents contribute to electronic modulation, influencing reactivity and binding interactions. This compound is particularly useful in the synthesis of bioactive molecules, where its difluoroethylamine group can serve as a key pharmacophore. Its well-defined purity and stability under standard conditions ensure consistent performance in synthetic applications.

2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine structure

1780127-47-0 structure

Product Name:2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine

CAS No:1780127-47-0

MF:C₉H₁₀ClF₂NO

MW:221.631608486176

CID:6546729

PubChem ID:84130803

Update Time:2025-06-10

2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

- 2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine
- EN300-1958662
- 1780127-47-0
- Inchi： 1S/C9H10ClF2NO/c1-14-8-3-2-6(4-7(8)10)9(11,12)5-13/h2-4H,5,13H2,1H3
- InChI Key： KAOOIOQJUYLNPE-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C(CN)(F)F)OC

Computed Properties

Exact Mass: 221.0418980g/mol
Monoisotopic Mass: 221.0418980g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 35.2Å²

2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1958662-0.05g	2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine	1780127-47-0	0.05g	$983.0	2023-09-17
Enamine	EN300-1958662-0.1g	2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine	1780127-47-0	0.1g	$1031.0	2023-09-17
Enamine	EN300-1958662-0.25g	2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine	1780127-47-0	0.25g	$1078.0	2023-09-17
Enamine	EN300-1958662-0.5g	2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine	1780127-47-0	0.5g	$1124.0	2023-09-17
Enamine	EN300-1958662-1.0g	2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine	1780127-47-0	1g	$1172.0	2023-06-03
Enamine	EN300-1958662-2.5g	2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine	1780127-47-0	2.5g	$2295.0	2023-09-17
Enamine	EN300-1958662-5.0g	2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine	1780127-47-0	5g	$3396.0	2023-06-03
Enamine	EN300-1958662-10.0g	2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine	1780127-47-0	10g	$5037.0	2023-06-03
Enamine	EN300-1958662-1g	2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine	1780127-47-0	1g	$1172.0	2023-09-17
Enamine	EN300-1958662-5g	2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine	1780127-47-0	5g	$3396.0	2023-09-17

2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine Related Literature

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Additional information on 2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 2-(3-Chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine (CAS No. 1780127-47-0)

The compound 2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine (CAS No. 1780127-47-0) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoroethyl moiety and chloromethoxy substitution, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and receptor modulators, aligning with current trends in precision medicine and targeted drug design.

In recent years, the demand for fluorinated building blocks like 2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s CAS No. 1780127-47-0 frequently appears in patent literature related to kinase inhibitors and GPCR-targeted therapies, addressing prevalent search queries about "next-generation drug scaffolds." Its chloro-methoxy-phenyl backbone also resonates with studies on selective serotonin reuptake mechanisms, a hot topic in neuroscience research.

Synthetic routes to 2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine often involve nucleophilic substitution or reductive amination strategies, topics widely searched in organic chemistry forums. The compound’s difluoroethylamine group is particularly noteworthy for its ability to mimic carbonyl bioisosteres, a technique gaining traction in fragment-based drug discovery. Analytical data (HPLC, NMR) confirm high purity (>98%), meeting stringent requirements for preclinical candidate optimization—a key concern for pharmaceutical developers.

Environmental and regulatory perspectives on halogenated compounds have spurred interest in sustainable derivatization methods for this amine. Industry professionals often search for "greener alternatives to chloroaromatic intermediates," positioning CAS 1780127-47-0 as a case study for eco-friendly functionalization. Recent publications highlight its utility in photoaffinity labeling probes, addressing another trending query about "crosslinking agents for proteomics."

From a commercial standpoint, suppliers of 2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine emphasize its scalability under cGMP conditions, responding to market needs for kilogram-scale API intermediates. The compound’s stability profile (room-temperature storage) and solubility in common solvents like DMSO further enhance its practicality. These attributes align with frequent searches for "stable fluorinated amine reagents" in medicinal chemistry workflows.

Ongoing investigations explore the stereoelectronic effects of the difluoroethyl group in 2-(3-chloro-4-methoxyphenyl)-2,2-difluoroethan-1-amine, a subject mirrored in computational chemistry discussions about "conformational control in drug design." Patent analytics reveal growing IP activity around derivatives of this scaffold, particularly for neurodegenerative disease applications—a sector with high public and scientific engagement.